Cas no 2171484-99-2 (7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid)

• Product Name: 7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid
• CAS No: 2171484-99-2
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5902192
• PubChem ID: 165817007
• Update Time: 2025-06-13

7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid
• 7-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]heptanoic acid
• 2171484-99-2
• EN300-1480664

• Inchi： 1S/C28H36N2O5/c1-19(2)17-25(27(33)29-16-10-4-3-5-15-26(31)32)30-28(34)35-18-24-22-13-8-6-11-20(22)21-12-7-9-14-23(21)24/h6-9,11-14,19,24-25H,3-5,10,15-18H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： LEPIXBNIFLBGJN-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCCCCCC(=O)O)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid

Recent Advances in the Study of 7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid (CAS: 2171484-99-2)

The compound 7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid (CAS: 2171484-99-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers aiming to develop novel therapeutic agents.

Recent studies have focused on optimizing the synthesis and purification processes of 7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid to improve yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound and ensure its suitability for downstream applications. These efforts are crucial for maintaining the integrity of peptide chains during synthesis, particularly in the development of complex biomolecules.

In addition to its role in peptide synthesis, 2171484-99-2 has been investigated for its potential applications in targeted drug delivery systems. Researchers have explored its incorporation into liposomal and polymeric nanoparticles, leveraging its chemical properties to enhance the stability and bioavailability of therapeutic compounds. Preliminary results suggest that this molecule could play a pivotal role in the design of next-generation drug carriers, particularly for oncology and neurodegenerative diseases.

Another area of interest is the compound's interaction with biological targets. Computational modeling and in vitro assays have been conducted to elucidate its binding affinity and specificity. These studies aim to identify potential therapeutic applications, such as enzyme inhibition or receptor modulation. The findings could pave the way for the development of new drugs targeting specific pathways involved in disease progression.

Despite these advancements, challenges remain in scaling up the production of 7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid while maintaining cost-effectiveness and environmental sustainability. Researchers are exploring green chemistry approaches, such as solvent-free synthesis and catalytic methods, to address these issues. These efforts align with the broader industry trend toward sustainable and efficient chemical processes.

In conclusion, the ongoing research on 2171484-99-2 highlights its versatility and potential in chemical biology and pharmaceutical applications. Continued exploration of its properties and applications is expected to yield significant contributions to the field, particularly in peptide therapeutics and drug delivery systems. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.